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Compound of Interest

Compound Name:
2-Bromo-3-methoxyphenacyl

bromide

CAS No.: 1427431-36-4

Cat. No.: B3039974

Get Quote

Executive Summary
2-Bromo-3-methoxyphenacyl bromide serves as a "Goldilocks" reagent in automated drug

discovery: it possesses the high electrophilicity required for short residence times in

flow/robotic systems while maintaining sufficient solid-state stability for handling in weighing

stations—a balance often lacking in its liquid or chloro-analogs.
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Metric Performance Rating Key Insight

Automated Solubility High
Dissolves rapidly in DCM,

MeCN, DMF (0.5 M typical).[1]

Reaction Kinetics Very Fast min with nucleophiles; ideal for

flow chemistry.

Storage Stability Moderate

Susceptible to

hydrolysis/photolysis; requires

amber storage.

Safety in Automation Excellent
Sealed automation mitigates

severe lachrymatory risks.

Technical Profile & Mechanism
Chemical Identity

IUPAC Name: 2-Bromo-1-(3-methoxyphenyl)ethan-1-one[2]

Structure: An

-bromoketone with a meta-methoxy substituent.[3][4]

Role: Electrophilic building block for Hantzsch thiazole synthesis and imidazo[1,2-a]pyridine

formation.

Mechanistic Advantage in Automation
The meta-methoxy group exerts a unique electronic influence. Unlike para-methoxy (which

donates electron density via resonance, reducing carbonyl electrophilicity), the meta-methoxy

group acts primarily as an inductive electron-withdrawing group (

).[1] This enhances the electrophilicity of the

-carbon compared to the unsubstituted phenacyl bromide, ensuring rapid conversion rates—a
critical factor when automated liquid handlers have limited heating capacity or defined
incubation windows.
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Figure 1: Reaction pathway highlighting the rapid SN2 displacement facilitated by the reagent's

electronic profile.

Comparative Performance Analysis
The Competitors

The Product: 2-Bromo-3-methoxyphenacyl bromide (Isolated Solid).

Alternative A (Stability): 2-Chloro-3-methoxyphenacyl bromide.

Alternative B (Process):In-situ generated bromo-ketone (from acetophenone +

).

Head-to-Head Comparison Data
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Feature
2-Bromo-3-

methoxy... (Target)
Chloro-Analog (Alt
A)

In-Situ Generation

(Alt B)

Reaction Rate Fast (Room Temp)
Slow (Requires

Heat/KI)
Fast (Variable)

Leaving Group Ability
Excellent (

)

Poor (

)

Excellent (

)

Automation

Complexity

Low (Weigh &

Dispense)

Low (Weigh &

Dispense)

High (Requires flow

reactor)

Purity Profile
High (>98%

crystalline)
High

Variable (Residual

/HBr)

Shelf Life Months (if dry/dark) Years
N/A (Generated on

demand)

HSE Risk Solid Lachrymator Solid Lachrymator
Liquid Bromine (High

Hazard)

Deep Dive: Why "Bromo" Wins in Library Synthesis
In automated parallel synthesis (e.g., 96-well plate format), heating individual wells to >80°C to

drive a chloro-displacement is operationally taxing and leads to solvent evaporation issues.[1]

The Bromo Advantage: The target reagent reacts quantitatively with amidines and

thioamides at 25–40°C.

The Chloro Failure Mode: The chloro-analog often requires temperatures >80°C or the

addition of sodium iodide (Finkelstein condition) to proceed, adding a reagent step and

increasing complexity.

Validated Automated Protocol
Trustworthiness: This protocol is designed for a standard liquid handling robot (e.g., Tecan,

Hamilton) or a segmented flow system.[1][5]
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Reagent Preparation (Stock Solutions)
Reagent A (Electrophile): Dissolve 2-Bromo-3-methoxyphenacyl bromide in anhydrous

Acetonitrile (MeCN) to 0.5 M.

Note: Use amber vials. Stability is <24 hours in solution; prepare fresh.

Reagent B (Nucleophile): Dissolve 2-aminopyridine (or thioamide) in MeCN/DMF (4:1) to 0.5

M.

Automated Workflow Steps
Inerting: Purge reaction block with Nitrogen to prevent hydrolysis of the bromo-ketone.

Dispensing:

Dispense 100 µL Reagent B (50 µmol) into reaction well.

Dispense 100 µL Reagent A (50 µmol) into reaction well.

Incubation: Shake at 40°C for 30 minutes.

Checkpoint: The bromo-analog conversion is typically >95% at this stage.

Scavenging (Self-Validating Step): Add 20 µL of polystyrene-supported amine scavenger to

remove unreacted electrophile.

Analysis: Aliquot 5 µL for LC-MS. Look for M+H peak (Product) and absence of M+H (Start

Material).
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Figure 2: Automated workflow for high-throughput library generation.

Troubleshooting & Stability
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Hydrolysis Risk: If the automated system is not enclosed, atmospheric moisture can

hydrolyze the C-Br bond to form the

-hydroxy ketone.

Indicator: Appearance of a peak at M-Br+OH in LCMS.

Fix: Use anhydrous solvents and keep source plates covered.

Lachrymatory Hazard: This compound is a potent tear gas. Automated systems must be

housed in a negative-pressure enclosure (HEPA/Carbon filtered).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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